Cas no 681225-60-5 (N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}acetamide)

• Product Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}acetamide
• CAS No: 681225-60-5
• MF: C₂₅H₂₇N₃O₂S₂
• MW: 465.630783319473
• CID: 6111450
• PubChem ID: 3605911
• Update Time: 2025-10-28

N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}acetamide
• N-(4,5-diphenylthiazol-2-yl)-2-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)acetamide
• Acetamide, N-(4,5-diphenyl-2-thiazolyl)-2-[[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio]-
• 681225-60-5
• N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}acetamide
• AKOS024583505
• F0558-0309
• N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanylacetamide
• Oprea1_345317

• Inchi： 1S/C25H27N3O2S2/c1-18-12-14-28(15-13-18)22(30)17-31-16-21(29)26-25-27-23(19-8-4-2-5-9-19)24(32-25)20-10-6-3-7-11-20/h2-11,18H,12-17H2,1H3,(H,26,27,29)
• InChI Key： ZYNCMTFSJNAJPQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C2=CC=CC=C2)S1)(=O)CSCC(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 465.15446946g/mol
• Monoisotopic Mass: 465.15446946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• pka: 7.91±0.50(Predicted)

Additional information on N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}acetamide

N-(4,5-Diphenyl-1,3-thiazol-2-yl)-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}acetamide: A Comprehensive Overview

The compound N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}acetamide, identified by the CAS number 681225-60-5, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule is a complex structure that combines elements of thiazole derivatives, sulfanyl groups, and acetamide functionalities. Its unique composition has garnered attention in both academic and industrial research settings due to its potential applications in therapeutic development.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly for their role in modulating various biological pathways. The presence of the thiazole ring in this compound contributes to its stability and bioavailability, making it a promising candidate for further exploration. Additionally, the inclusion of a sulfanyl group enhances its ability to interact with biological targets, such as enzymes or receptors, which is crucial for therapeutic efficacy.

The structural complexity of this compound is further enhanced by the presence of a 4-methylpiperidine moiety. Piperidine derivatives are well-known for their role in stabilizing molecular structures and improving pharmacokinetic profiles. The integration of this group within the molecule not only increases its solubility but also enhances its ability to penetrate cellular membranes, thereby improving its bioavailability.

In terms of synthesis, researchers have employed advanced methodologies to construct this compound efficiently. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been utilized to optimize the production process. These methods not only ensure high yields but also minimize the environmental impact associated with traditional synthetic approaches.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases involved in oncogenic signaling pathways. Furthermore, its ability to modulate neuroreceptor activity has opened new avenues for its application in neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most intriguing aspects of this compound is its versatility in binding to different biological targets. This property has led researchers to explore its potential as a multi-target drug, capable of addressing multiple pathological mechanisms simultaneously. Such an approach could significantly improve treatment outcomes while reducing the likelihood of drug resistance.

In conclusion, N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}acetamide stands out as a remarkable example of modern drug design. Its unique structure, combined with cutting-edge synthetic techniques and promising biological activity, positions it as a key player in future therapeutic innovations.